Cas no 120-33-2 (Ethyl 3-methylbenzoate)

Ethyl 3-methylbenzoate structure

Product Name:Ethyl 3-methylbenzoate

CAS No:120-33-2

Molecular Formula:C₁₀H₁₂O₂

Molecular Weight:164.20108

MDL:MFCD00009114

CID:35952

PubChem ID:24855259

Ethyl 3-methylbenzoate Properties

Names and Identifiers

- Ethyl 3-methylbenzoate
- Ethyl 3-methylbenzoate~m-Toluic acid ethyl ester
- 3-methylbenzoic acid ethyl ester
- Ethyl m-methylbenzoate
- Ethyl m-toluate
- ethyl 3-toluate
- Ethyl-3-methylbenzoate
- Ehyl
- RARECHEM AL BI 0073
- m-Toluic acid, ethyl ester
- Ethyl m-toluate 99%
- Ethyl m-toluate, 98+%
- Ethyl 3-methylbenzoate,98%
- SCHEMBL570920
- UNII-H3AK4M7DH5
- s12346
- CS-0169763
- Ethyl3-methylbenzoate
- AKOS008948084
- 120-33-2
- NSC-20009
- 3-Methyl-benzoic acid ethyl ester
- AI3-30145
- FT-0626208
- Benzoic acid, 3-methyl-, ethyl ester
- AC-20571
- J-004315
- NSC20009
- H3AK4M7DH5
- MFCD00009114
- BS-20053
- Ethyl m-toluate, 99%
- NSC 20009
- m-Toluylic acid, ethyl ester
- A804489
- EINECS 204-386-3
- NS00023912
- ETHYLM-TOLUATE
- DTXSID70152641
- 3-Methylbenzoic acid ethyl ester
- DB-015817
- +Expand
- MDL： MFCD00009114
- InChIKey： WSJNYOVBJSOQST-UHFFFAOYSA-N
- Inchi： 1S/C10H12O2/c1-3-12-10(11)9-6-4-5-8(2)7-9/h4-7H,3H2,1-2H3
- SMILES： CCOC(=O)C1=CC=CC(=C1)C
- BRN： 1863739

Computed Properties

Exact Mass: 164.08400
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 3
Monoisotopic Mass: 164.08373
Heavy Atom Count: 12
Complexity: 154
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 26.3

Experimental Properties

LogP: 2.17170
PSA: 26.30000
Refractive Index: n20/D 1.506(lit.)
Boiling Point: 110 °C/20 mmHg(lit.)
Melting Point: Not available
Vapor Pressure: 0.1±0.5 mmHg at 25°C
Flash Point: Fahrenheit: 213.8 ° f < br / > Celsius: 101 ° C < br / >
Color/Form: Colorless liquid.
Solubility: Not determined
Density: 1.03 g/mL at 25 °C(lit.)

Ethyl 3-methylbenzoate Security Information

WGK Germany：3
Safety Term：S26;S36
Safety Instruction： S24/25-S36-S26
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Risk Phrases： 36/37/38
Signal Word：warning

Ethyl 3-methylbenzoate Customs Data

HS CODE：2942000000
Customs Data：

China Customs Code:
2916399090

Overview:

2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

Summary:

2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Ethyl 3-methylbenzoate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P000QHS-1g	Benzoic acid, 3-methyl-, ethyl ester	120-33-2	99%	1g	$4.00
A2B Chem LLC	AA33536-1g	Ethyl 3-methylbenzoate	120-33-2	99%	1g	$4.00
Aaron	AR000QQ4-1g	Benzoic acid, 3-methyl-, ethyl ester	120-33-2	98%	1g	$4.00
abcr	AB133303-25g	Ethyl m-toluate, 98%; .	120-33-2	98%	25g	€42.80
Ambeed	A840795-1g	Ethyl 3-methylbenzoate	120-33-2	99%	1g	$5.0
Crysdot LLC	CD12174172-100g	Ethyl 3-methylbenzoate	120-33-2	98%	100g	$55	2024-07-23
eNovation Chemicals LLC	D507852-5g	Ethyl 3-Methylbenzoate	120-33-2	97%	5g	$200	2022-10-13
Fluorochem	228953-100g	Ethyl 3-methylbenzoate	120-33-2	95%	100g	￡54.00	2022-02-28
TRC	E926795-100mg	Ethyl 3-Methylbenzoate	120-33-2		100mg	$ 50.00	2022-06-05
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	B23925-25g	Ethyl m-toluate, 98+%	120-33-2	98+%	25g	￥327.00	2023-03-01

Ethyl 3-methylbenzoate Suppliers

HU BEI YONG KUO Technology Co., Ltd.

Audited Supplier

(CAS:120-33-2)

MR./MRS.:SUN YAO

Phone:18064098002

Email:1248580055@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:120-33-2)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:120-33-2)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Ethyl 3-methylbenzoate Related Literature

1. Palladium-catalyzed decarboxylative alkoxycarbonylation of potassium aryltrifluoroborates with potassium oxalate monoesters

Jinmin Miao,Ping Fang,Sahota Jagdeep,Haibo Ge Org. Chem. Front. 2016 3 243
2. Benzylic hydroxylation of aromatic compounds by P450 BM3

Katharina Neufeld,Jan Marienhagen,Ulrich Schwaneberg,J?rg Pietruszka Green Chem. 2013 15 2408
3. XXIX.—The velocity of reaction in mixed solvents. Part II. The velocity of saponification of the ethyl esters of some monosubstituted benzoic acids

Albert Eric Cashmore,Hamilton McCombie,Harold Archibald Scarborough J. Chem. Soc. Trans. 1922 121 243
4. Benzylic hydroxylation of aromatic compounds by P450 BM3

Katharina Neufeld,Jan Marienhagen,Ulrich Schwaneberg,J?rg Pietruszka Green Chem. 2013 15 2408
5. An unusual 1,2-aryl shift in palladium-catalyzed cross-coupling ethoxycarbonylation of arylboronic acids with α-iminoesters

Cheng Qian,Jiayan Chen,Meiqin Fu,Shiya Zhu,Wen-Hua Chen,Huanfeng Jiang,Wei Zeng Org. Biomol. Chem. 2013 11 6013
6. CXVI.—Experiments on the synthesis of the terpenes. Part VI. Derivatives of meta-cymene

William Henry Perkin,George Tattersall J. Chem. Soc. Trans. 1905 87 1083
7. Synthesis, biological evaluation and computational studies of pyrazole derivatives as Mycobacterium tuberculosis CYP121A1 inhibitors

Lama A. Alshabani,Amit Kumar,Sam J. Willcocks,Gayathri Srithiran,Sanjib Bhakta,D. Fernando Estrada,Claire Simons RSC Med. Chem. 2022 13 1350
8. Synthesis of Passerini adducts from aldehydes and isocyanides under the auxiliary of water

Ming Li,Bin Qiu,Xiang-Jing Kong,Li-Rong Wen Org. Chem. Front. 2015 2 1326
9. An in vitro study reveals the nutraceutical potential of punicic acid relevant to diabetes via enhanced GLUT4 expression and adiponectin secretion

S. S. Anusree,A. Priyanka,V. M. Nisha,Arya A. Das,K. G. Raghu Food Funct. 2014 5 2590
10. A practical protocol for the synthesis of bibenzyls via C(sp3)–H activation of methyl arenes under metal-free conditions

Promod Kumar,Tirumaleswararao Guntreddi,Rahul Singh,Krishna Nand Singh Org. Chem. Front. 2017 4 147

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Cas no 120-33-2 (Ethyl 3-methylbenzoate)

Ethyl 3-methylbenzoate Properties

Names and Identifiers

Computed Properties

Experimental Properties

Ethyl 3-methylbenzoate Security Information

Ethyl 3-methylbenzoate Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Ethyl 3-methylbenzoate Price

Ethyl 3-methylbenzoate Suppliers

Ethyl 3-methylbenzoate Related Literature

Related Categories

120-33-2 (Ethyl 3-methylbenzoate) Related Products